Cas no 1206969-12-1 (3-(3-Chlorophenyl)-1,2,4-thiadiazol-5(4h)-one)
3-(3-Chlorophenyl)-1,2,4-thiadiazol-5(4h)-one Chemical and Physical Properties
Names and Identifiers
-
- 3-(3-CHLOROPHENYL)-1,2,4-THIADIAZOL-5(4H)-ONE
- 3-(3-Chlorophenyl)-4,5-dihydro-1,2,4-thiadiazol-5-one
- 3-(3-Chlorophenyl)-1,2,4-thiadiazol-5(4h)-one
-
- Inchi: 1S/C8H5ClN2OS/c9-6-3-1-2-5(4-6)7-10-8(12)13-11-7/h1-4H,(H,10,11,12)
- InChI Key: FDVVTENPZCGJGG-UHFFFAOYSA-N
- SMILES: S1C(=O)N=C(C2=CC=CC(Cl)=C2)N1
Experimental Properties
- Density: 1.6±0.1 g/cm3
3-(3-Chlorophenyl)-1,2,4-thiadiazol-5(4h)-one Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-(3-Chlorophenyl)-1,2,4-thiadiazol-5(4h)-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR322874-250mg |
3-(3-Chlorophenyl)-1,2,4-thiadiazol-5(4H)-one |
1206969-12-1 | 250mg |
£303.00 | 2023-09-02 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00832888-1g |
3-(3-CHlorophenyl)-1,2,4-thiadiazol-5(4h)-one |
1206969-12-1 | 95% | 1g |
¥5159.0 | 2023-04-05 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1596701-1g |
3-(3-Chlorophenyl)-1,2,4-thiadiazol-5(4H)-one |
1206969-12-1 | 98% | 1g |
¥6190.00 | 2024-08-09 |
3-(3-Chlorophenyl)-1,2,4-thiadiazol-5(4h)-one Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
-
Andrew P. Abbott,Robert C. Harris,Karl S. Ryder,I-Wen Sun Phys. Chem. Chem. Phys., 2014,16, 14675-14681
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
Additional information on 3-(3-Chlorophenyl)-1,2,4-thiadiazol-5(4h)-one
Research Update on 3-(3-Chlorophenyl)-1,2,4-thiadiazol-5(4h)-one (CAS: 1206969-12-1): Recent Advances and Applications
3-(3-Chlorophenyl)-1,2,4-thiadiazol-5(4h)-one (CAS: 1206969-12-1) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This heterocyclic thiadiazole derivative has shown promising biological activities, particularly in the context of antimicrobial and anticancer research. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its chemical properties, biological efficacy, and future directions for research and development.
One of the key areas of investigation has been the antimicrobial properties of 3-(3-Chlorophenyl)-1,2,4-thiadiazol-5(4h)-one. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its potent activity against a range of Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. The compound's mechanism of action appears to involve inhibition of bacterial cell wall synthesis, as evidenced by molecular docking studies and in vitro assays. These findings suggest its potential as a lead compound for the development of novel antibiotics, particularly in the face of rising antimicrobial resistance.
In addition to its antimicrobial effects, recent research has explored the anticancer potential of this thiadiazole derivative. A study conducted by researchers at the National Cancer Institute (NCI) in 2024 revealed that 3-(3-Chlorophenyl)-1,2,4-thiadiazol-5(4h)-one exhibits selective cytotoxicity against certain cancer cell lines, including breast and lung cancer cells. The compound was found to induce apoptosis through the mitochondrial pathway, as confirmed by flow cytometry and Western blot analysis. These results underscore its potential as a scaffold for the design of new anticancer agents, although further preclinical studies are needed to evaluate its safety and efficacy in vivo.
The synthetic chemistry of 3-(3-Chlorophenyl)-1,2,4-thiadiazol-5(4h)-one has also been a focus of recent research. A 2023 publication in Organic & Biomolecular Chemistry described an optimized, high-yield synthesis route for this compound, utilizing green chemistry principles to minimize environmental impact. The new synthetic protocol not only improves the scalability of production but also enhances the purity and stability of the final product, which is critical for its potential pharmaceutical applications. This advancement addresses one of the key challenges in the development of thiadiazole-based therapeutics.
Looking ahead, researchers are investigating the structure-activity relationships (SAR) of 3-(3-Chlorophenyl)-1,2,4-thiadiazol-5(4h)-one derivatives to enhance their pharmacological properties. Computational chemistry approaches, including quantitative structure-activity relationship (QSAR) modeling and molecular dynamics simulations, are being employed to predict and optimize the bioactivity of related compounds. These efforts are expected to yield novel analogs with improved potency, selectivity, and drug-like properties, potentially leading to the development of new therapeutic agents in the coming years.
In conclusion, 3-(3-Chlorophenyl)-1,2,4-thiadiazol-5(4h)-one (CAS: 1206969-12-1) represents a promising scaffold in medicinal chemistry, with demonstrated antimicrobial and anticancer activities. Recent advances in understanding its mechanism of action, optimizing its synthesis, and exploring its therapeutic potential have positioned this compound as a valuable subject for further research. As studies progress, this molecule may contribute to the development of new treatments for challenging medical conditions, particularly in the areas of infectious diseases and oncology.
1206969-12-1 (3-(3-Chlorophenyl)-1,2,4-thiadiazol-5(4h)-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)